N-[1-[(4-bromophenyl)methyl]piperidin-4-yl]propanamide

• IUPAC Name: N-[1-[(4-bromophenyl)methyl]piperidin-4-yl]propanamide
• InChI: InChI=1S/C15H21BrN2O/c1-2-15(19)17-14-7-9-18(10-8-14)11-12-3-5-13(16)6-4-12/h3-6,14H,2,7-11H2,1H3,(H,17,19)
• InChI Key: OTAGKQSNKFXFJI-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1CCN(CC1)CC2=CC=C(C=C2)Br
• Molecular Formula: C15H21BrN2O
• Molecular Weight: 325.24 g/mol

Description

N-[1-[(4-bromophenyl)methyl]piperidin-4-yl]propanamide, also known as BRL-15572, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of piperidine derivatives and has been shown to exhibit a range of pharmacological properties.

Mechanism of Action

The exact mechanism of action of N-[1-[(4-bromophenyl)methyl]piperidin-4-yl]propanamide is not fully understood, but it is believed to act as a selective antagonist of the sigma-1 receptor. This receptor is involved in various physiological processes such as pain perception, mood regulation, and neuronal survival.
Biochemical and Physiological Effects:
N-[1-[(4-bromophenyl)methyl]piperidin-4-yl]propanamide has been shown to modulate the release of various neurotransmitters such as dopamine, serotonin, and norepinephrine. It has also been shown to reduce the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the stress response. These effects may contribute to its anxiolytic and antidepressant properties.

Advantages and Limitations for Lab Experiments

One advantage of using N-[1-[(4-bromophenyl)methyl]piperidin-4-yl]propanamide in lab experiments is its high selectivity for the sigma-1 receptor, which allows for more precise manipulation of this receptor compared to other compounds. However, one limitation is its relatively low potency, which may require higher concentrations to achieve desired effects.

Future Directions

There are several future directions for research on N-[1-[(4-bromophenyl)methyl]piperidin-4-yl]propanamide. One area of interest is its potential therapeutic applications in the treatment of anxiety and depression. Another area of interest is its potential use in pain management, particularly for chronic pain conditions. Additionally, further studies are needed to fully understand its mechanism of action and to develop more potent analogs for clinical use.

Synthesis Methods

The synthesis of N-[1-[(4-bromophenyl)methyl]piperidin-4-yl]propanamide involves the reaction of piperidine with 4-bromobenzyl chloride and propanoyl chloride. The resulting compound is purified through column chromatography and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

N-[1-[(4-bromophenyl)methyl]piperidin-4-yl]propanamide has been studied extensively for its potential therapeutic applications in various fields such as neuroscience, psychiatry, and pain management. It has been shown to exhibit anxiolytic, antidepressant, and analgesic properties in animal models.